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Compound of Interest

Compound Name: 2-Chlorobenzenemethanethiol
CAS No.: 39718-00-8
Cat. No.: B1580423
Get Quote
. J

CAS: 3955-45-7 | Synonyms: 2-Chlorobenzyl mercaptan, (2-Chlorophenyl)methanethiol[1]

Executive Summary

This technical guide provides a comprehensive toxicological and operational framework for
handling 2-Chlorobenzenemethanethiol (2-CBMT). Primarily utilized as a nucleophilic
building block in the synthesis of sulfur-containing heterocycles and pharmaceutical
intermediates, 2-CBMT presents specific hazards distinct from its non-chlorinated analogs. This
document synthesizes physicochemical data with read-across toxicology from benzyl
mercaptan to establish a self-validating safety protocol for research and development

environments.

Part 1: Physicochemical Profile & Structural
Reactivity

The toxicity and handling requirements of 2-CBMT are dictated by two structural features: the
high nucleophilicity of the thiol (-SH) group and the lipophilicity conferred by the ortho-chlorine
substituent.
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Key Properties Table[2]

Property Value / Description Operational Implication
) Liquid (Colorless to pale ) o ) ]
Physical State High mobility in spill scenarios.
yellow)
Low volatility but sufficient
Boiling Point ~120-125 °C (at 10 mmHg) vapor pressure to cause odor
issues.
Flash Point > 100 °C (Estimated) Class 11IB Combustible Liquid.

o Olfactory Fatigue Risk: Do not
< 5 ppb (Characteristic
Odor Threshold rely on smell for safety
"Stench") o
monitoring.

High skin permeability;
Lipophilicity (LogP) ~3.2 (Predicted) potential for bioaccumulation in

lipid-rich tissues.

Rapidly reacts with
Reactivity Strong Nucleophile electrophiles; oxidizes to

disulfide upon air exposure.

Structural Nuances (The "Senior Scientist" Insight)

Unlike simple benzyl mercaptan, the 2-chloro substituent at the ortho position introduces steric
hindrance near the methylene bridge.

e Impact on Synthesis: S-alkylation rates may be slightly retarded compared to the para-
isomer (4-chlorobenzyl mercaptan) due to steric shielding.

» Impact on Toxicity: The chlorine atom increases lipophilicity (LogP), theoretically enhancing
dermal absorption rates compared to non-chlorinated benzyl mercaptan.

Part 2: Toxicological Mechanisms & Hazards

As specific toxicological data for CAS 3955-45-7 is limited, the following profile is derived from
Structure-Activity Relationships (SAR) using Benzyl Mercaptan (CAS 100-53-8) as the primary
anchor, a standard practice in regulatory toxicology.
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Acute Toxicity Profile

« Inhalation (High Hazard): Thiol vapors are severe respiratory irritants. High concentrations
can inhibit mitochondrial respiration (Cytochrome C Oxidase inhibition), leading to
"knockdown" effects similar to Hydrogen Sulfide (

).

o Dermal (Severe Hazard): Classified as a Skin Sensitizer. The lipophilic nature allows rapid
transdermal transport.

e Ocular: Corrosive. Risk of permanent corneal opacity due to protein denaturation.

Mechanistic Toxicology

The toxicity of 2-CBMT is driven by two primary pathways:

o Oxidative Stress (Redox Cycling): The thiol group undergoes auto-oxidation to form
disulfides, generating Reactive Oxygen Species (ROS) like superoxide anions (

). This depletes cellular Glutathione (GSH) pools.

o Protein Adduction: The nucleophilic sulfur attacks electrophilic centers on enzymes, forming
protein adducts that disrupt metabolic function.

Metabolic Fate Diagram

The body metabolizes 2-CBMT primarily via S-oxidation mediated by Flavin-containing
Monooxygenases (FMO) and Cytochrome P450 enzymes.
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Figure 1: Metabolic biotransformation pathways of 2-CBMT. The Sulfenic acid intermediate is
highly reactive and capable of redox cycling.

Part 3: Occupational Hygiene & Handling Protocols
Hierarchy of Controls

e Engineering: All handling MUST occur within a certified Chemical Fume Hood maintaining a
face velocity of >100 fpm.

e PPE (The "Double-Glove" Rule):
o Inner Layer: Nitrile (4 mil) - Mechanical barrier.

o Quter Layer: Neoprene or Butyl Rubber (=5 mil) - Chemical barrier. Thiols permeate
standard nitrile rapidly.

o Respiratory:[2][3] If outside a hood (e.qg., spill cleanup), use a Full-Face Respirator with
Organic Vapor/Acid Gas (OV/AG) cartridges.

Decontamination & Neutralization (Self-Validating
System)

Do not use simple water; thiols are not highly water-soluble and will persist. Use an oxidative
destruction method.[4]

The Bleach Protocol:
e Preparation: Prepare a 10% Sodium Hypochlorite (Bleach) solution.

e Mechanism: Hypochlorite oxidizes the thiol (-SH) to a sulfonate (-SO3H), which is odorless
and water-soluble.

o Reaction:
o Validation:

o Olfactory: The "rotten cabbage" smell should vanish immediately.
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o Chemical:[1][4][5][6][7] Use starch-iodide paper to confirm excess oxidant remains (paper
turns blue/black), ensuring total destruction of the thiol.

Part 4: Emergency Response Workflow

In the event of a spill, speed is critical to prevent building-wide odor contamination and
respiratory exposure.

Spill Detected

1. Evacuate & Isolate
(15m radius)

2. Don PPE

(Full Face Resp + Butyl Gloves)

3. Cover with Absorbent
(Vermiculite/Sand)
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Figure 2: Step-by-step emergency response logic for thiol spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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